Cas no 1013773-29-9 (2-[8-(3,5-diethyl-1H-pyrazol-1-yl)-3-methyl-7-[(2-methylphenyl)methyl]-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-1-yl]acetamide)

• Product Name: 2-[8-(3,5-diethyl-1H-pyrazol-1-yl)-3-methyl-7-[(2-methylphenyl)methyl]-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-1-yl]acetamide
• CAS No: 1013773-29-9
• MF: C₂₃H₂₇N₇O₃
• MW: 449.505584001541
• CID: 5901372
• PubChem ID: 16857170
• Update Time: 2024-01-16

2-[8-(3,5-diethyl-1H-pyrazol-1-yl)-3-methyl-7-[(2-methylphenyl)methyl]-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-1-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• 1H-Purine-1-acetamide, 8-(3,5-diethyl-1H-pyrazol-1-yl)-2,3,6,7-tetrahydro-3-methyl-7-[(2-methylphenyl)methyl]-2,6-dioxo-
• 2-[8-(3,5-diethyl-1H-pyrazol-1-yl)-3-methyl-7-[(2-methylphenyl)methyl]-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-1-yl]acetamide
• F2475-2373
• 1013773-29-9
• 2-[8-(3,5-diethylpyrazol-1-yl)-3-methyl-7-[(2-methylphenyl)methyl]-2,6-dioxopurin-1-yl]acetamide
• Z992053690
• AKOS005186746
• VU0491063-1

• Inchi： 1S/C23H27N7O3/c1-5-16-11-17(6-2)30(26-16)22-25-20-19(28(22)12-15-10-8-7-9-14(15)3)21(32)29(13-18(24)31)23(33)27(20)4/h7-11H,5-6,12-13H2,1-4H3,(H2,24,31)
• InChI Key： PJJKDIWSCSIDQR-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2C)C2=C(N(C)C(=O)N(CC(N)=O)C2=O)N=C1N1C(CC)=CC(CC)=N1

Computed Properties

• Exact Mass: 449.21753775g/mol
• Monoisotopic Mass: 449.21753775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 764
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 119Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• Boiling Point: 740.6±70.0 °C(Predicted)
• pka: 15.47±0.40(Predicted)